Cas no 366006-09-9 (Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-)
366006-09-9 structure
Product Name:Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-
CAS No:366006-09-9
MF:C7H12O4
MW:160.167782783508
CID:297419
Update Time:2024-01-27
Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-
- Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3S,4S)- (9CI)
- Cyclopentanecarboxylic acid, 3,4-dihydroxy-, methyl ester, (3S,4S)- (9CI)
- Cyclopentanecarboxylic acid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-
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- Inchi: 1S/C7H12O4/c1-11-7(10)4-2-5(8)6(9)3-4/h4-6,8-9H,2-3H2,1H3/t5-,6-/m1/s1
- InChI Key: CYYVMRLPIXEHHO-PHDIDXHHSA-N
- SMILES: C1(C(OC)=O)C[C@@H](O)[C@H](O)C1
Computed Properties
- Exact Mass: 160.074
- Monoisotopic Mass: 160.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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